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Compound of Interest

Compound Name:
(2-Methyl-1,3-dioxolan-2-

yl)acetate

Cat. No.: B12347021

Get Quote

Primary Compound: Ethyl (2-methyl-1,3-dioxolan-2-yl)acetate (CAS: 6413-10-1) Related

Scaffold: 2-(2-Methyl-1,3-dioxolan-2-yl)acetic acid (CAS: 5735-97-7)[1]

Introduction & Core Utility
The (2-methyl-1,3-dioxolan-2-yl)acetate moiety represents a protected

-keto ester. By masking the ketone of acetoacetate as a 1,3-dioxolane (ketal), researchers can
perform chemoselective transformations on the ester group—such as reduction, hydrolysis, or
Grignard addition—without affecting the ketone. This orthogonality makes it a critical
intermediate in the synthesis of polyfunctional pharmaceutical scaffolds, fragrances, and chiral
synthons.
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Compound CAS Number Molecular Weight Role

Ethyl (2-methyl-1,3-

dioxolan-2-yl)acetate
6413-10-1 174.19 g/mol

Primary Building Block

/ Fragrance

2-(2-Methyl-1,3-

dioxolan-2-yl)acetic

acid

5735-97-7 146.14 g/mol
Carboxylic Acid

Scaffold

Methyl (2-methyl-1,3-

dioxolan-2-yl)acetate
56446-60-7 160.17 g/mol Methyl Ester Variant

Physicochemical Properties
The ethyl ester (Fructone) is the most characterized derivative. It is a lipophilic liquid with

significant stability under basic conditions, but it is sensitive to aqueous acids.

Physical Data (Ethyl Ester)[6][7]
Appearance: Colorless to pale yellow liquid.

Odor: Fruity, apple-like, woody (commercial name: Fructone).[2][3]

Boiling Point: 90–99 °C at reduced pressure (approx. 12 mmHg); ~230 °C at atm

(extrapolated).

Density: 1.082 g/mL at 25 °C.

Refractive Index (

): 1.431 – 1.435.[2]

Solubility: Miscible with ethanol, propylene glycol, and organic solvents. Solubility in water is

approx. 125 g/L (20 °C), higher than typical esters due to the hydrophilic dioxolane ring.

LogP: ~0.8 (Lipophilic, suitable for membrane permeability studies).

Spectral Signatures (Diagnostic)[5]
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H NMR (CDCl

):

1.25 (t, 3H, ester CH

)

1.45 (s, 3H, ketal CH

)

2.65 (s, 2H,

-CH

)

3.95–4.05 (m, 4H, dioxolane CH

CH

)

4.15 (q, 2H, ester CH

)

IR Spectrum:

1735 cm

: Strong C=O stretch (ester).

1050–1200 cm

: C-O-C stretching (dioxolane/ether).

Absence: No ketone C=O stretch (typically ~1715 cm

for acetoacetate), confirming successful protection.

Synthesis & Production
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The standard synthesis involves the acid-catalyzed acetalization of ethyl acetoacetate with

ethylene glycol. The removal of water is thermodynamic critical to drive the equilibrium forward.

Protocol 1: Synthesis of Ethyl (2-methyl-1,3-dioxolan-2-
yl)acetate
Mechanism: Acid-catalyzed nucleophilic addition of diol to ketone, followed by cyclization.

Reagents:

Ethyl acetoacetate (1.0 eq)

Ethylene glycol (1.2 – 1.5 eq)

-Toluenesulfonic acid (

-TsOH) (0.01 – 0.05 eq)

Solvent: Toluene or Benzene (for azeotropic water removal)

Step-by-Step Methodology:

Setup: Equip a round-bottom flask with a magnetic stir bar and a Dean-Stark trap topped

with a reflux condenser.

Charging: Add ethyl acetoacetate (e.g., 130 g, 1.0 mol), ethylene glycol (93 g, 1.5 mol),

-TsOH (1.9 g, 10 mmol), and toluene (500 mL).

Reflux: Heat the mixture to vigorous reflux. Water will separate in the Dean-Stark trap.[2]

Monitoring: Continue reflux until water evolution ceases (typically 4–6 hours). Theoretical

water yield is 18 mL per mole.

Workup: Cool the mixture to room temperature. Wash with saturated NaHCO

(2 x 100 mL) to neutralize the catalyst and remove unreacted acid. Wash with brine (100
mL).
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Purification: Dry the organic layer over anhydrous MgSO

, filter, and concentrate under reduced pressure.

Distillation: Distill the residue under vacuum (bp ~95 °C @ 12 mmHg) to obtain the pure

ketal.

Visualizing the Synthesis Pathway:

Ethyl Acetoacetate
(Beta-Keto Ester)

Reflux w/ Dean-Stark
(Water Removal)

Ethylene Glycol
p-TsOH (Cat.)

Toluene

Ethyl (2-methyl-1,3-dioxolan-2-yl)acetate
(Protected Ketal)

- H2O

Click to download full resolution via product page

Caption: Acid-catalyzed ketalization of ethyl acetoacetate using a Dean-Stark apparatus.

Reactivity & Applications in Drug Design
The utility of this molecule lies in its divergent reactivity. The ketal group is stable to bases,

nucleophiles, and reducing agents, allowing selective manipulation of the ester.

A. Chemoselective Reduction
The ester can be reduced to an alcohol or aldehyde without reducing the ketone (which is

protected).

Reagent: Lithium Aluminum Hydride (LAH) or DIBAL-H.

Product: 2-(2-Methyl-1,3-dioxolan-2-yl)ethanol (Alcohol).[4]

Significance: This alcohol is a precursor to phosphonium salts (Wittig reagents) or can be

converted to a halide for alkylation, effectively extending the carbon chain of a ketone.

B. Hydrolysis (Deprotection)
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Condition: Aqueous acid (e.g., HCl, AcOH/H

O) or trans-acetalization (Acetone/

-TsOH).

Outcome: Removal of the dioxolane ring restores the ketone.

Self-Validating Check: The disappearance of the NMR signal at

3.9-4.0 (dioxolane protons) indicates complete deprotection.

C. Alpha-Alkylation
While the ketal is stable, the

-protons (between the ketal and ester) are less acidic than in the parent acetoacetate.
However, strong bases (LDA) can still generate the enolate for alkylation, though steric
hindrance from the dioxolane ring may dictate stereochemistry.

Protocol 2: Chemoselective Reduction to Alcohol
Preparation: Dissolve Ethyl (2-methyl-1,3-dioxolan-2-yl)acetate (10 mmol) in anhydrous

THF (30 mL) under Argon.

Reduction: Cool to 0 °C. Add LAH (0.5 eq, 5 mmol - Note: 0.5 mol LAH provides 2 mol

hydride, sufficient for ester to alcohol) portion-wise.

Reaction: Stir at 0 °C for 1 h, then warm to RT for 2 h.

Quench: Careful Fieser workup (Water, 15% NaOH, Water).

Result: 2-(2-Methyl-1,3-dioxolan-2-yl)ethanol.

Visualizing Reactivity Flow:
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Caption: Divergent synthetic pathways available from the protected ester scaffold.

Safety & Handling
Hazards: Combustible liquid (Flash point ~93 °C).[2] May cause skin and eye irritation.[5][6]

Storage: Store in a cool, dry place. The ketal is sensitive to moisture over long periods (slow

hydrolysis). Store under inert gas if high purity is required for organometallic reactions.

Toxicity: Generally low toxicity (used in fragrances), but should be handled as a standard

laboratory chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12347021/docs?utm_src=pdf-body-img#technical-guide-2-methyl-1-3-dioxolan-2-yl-acetate-derivatives
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1733752.htm
https://www.sigmaaldrich.com/TW/zh/product/aifchemanxtalpicompany/xpih9bcf4f33
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Methyl-1_3-dioxolan-2-yl_acetic-acid
https://www.chemsrc.com/en/cas/6413-10-1_768161.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Methyl-1_3-dioxolan-2-yl_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/560044
https://www.benchchem.com/product/b12347021?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12347021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. CAS#:6413-10-1 | Ethyl 2-(2-methyl-1,3-dioxolan-2-yl)acetate | Chemsrc [chemsrc.com]

2. Fructone | 6413-10-1 [chemicalbook.com]

3. Fructone - Wikipedia [en.wikipedia.org]

4. lookchem.com [lookchem.com]

5. 2-(2-Methyl-1,3-dioxolan-2-yl)acetic acid | 5735-97-7 [sigmaaldrich.com]

6. 2-(2-Methyl-1,3-dioxolan-2-yl)acetic acid | C6H10O4 | CID 560044 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: (2-Methyl-1,3-dioxolan-2-yl)acetate
Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12347021/docs#technical-guide-2-methyl-1-3-
dioxolan-2-yl-acetate-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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